Cas no 6226-96-6 (4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt)
6226-96-6 structure
Product Name:4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt
CAS No:6226-96-6
MF:C22H14N4Na2O8S2
MW:572.478104114532
CID:451609
Update Time:2023-11-19
4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[[4-(phenylazo)phenyl]azo]-, disodium salt
- 4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt
- C.I.27560
- CID 101919486
- Chromotrope 7B
-
- Inchi: 1S/C22H16N4O8S2.2Na/c27-18-12-17(35(29,30)31)10-13-11-19(36(32,33)34)21(22(28)20(13)18)26-25-16-8-6-15(7-9-16)24-23-14-4-2-1-3-5-14;;/h1-12,27-28H,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/b24-23+,26-25+;;
- InChI Key: BGAXEQHYLLCZNC-RVTJCSDESA-L
- SMILES: S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)[O-])[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)O.[Na+].[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1010
- Topological Polar Surface Area: 221
4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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